Maltosaccharide

• Molecular Formula: C18H32O16
• Molecular Weight: 504.4 g/mol
• IUPAC Name: (2R,3R,4R,5R)-2,3,5-trihydroxy-4,6-bis[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]hexanal
• InChI: InChI=1S/C18H32O16/c19-1-5(22)9(24)16(34-18-15(30)13(28)11(26)8(3-21)33-18)6(23)4-31-17-14(29)12(27)10(25)7(2-20)32-17/h1,5-18,20-30H,2-4H2/t5-,6+,7+,8+,9+,10+,11+,12-,13-,14+,15+,16+,17-,18+/m0/s1
• InChI Key: FOMCONPAMXXLBX-MQHGYYCBSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OCC(C(C(C(C=O)O)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O)O)O

Description

Isopanose is a trisaccharide.

Scientific Research Applications

Biological Activities and Applications

• Biological Activities of Chitosan Derivatives : Chitosan oligosaccharides, related to maltosaccharides, display various biological activities like antimicrobial, immunostimulating, anticancer effects, and more. These activities are tied to their structural and physicochemical properties, offering potential applications in food, pharmaceutical, and agricultural industries (Xia et al., 2011).

• Chitooligosaccharide Functions : These derivatives possess anti-inflammatory, antitumor, immunomodulatory, and neuroprotective effects. Their better solubility and strong biological functions make them applicable in diverse fields including food, agriculture, and pharmacy (Liang et al., 2018).

Analytical and Biomedical Research

• Fluorescent Moieties for Analytical Studies : Maltosaccharides have been conjugated with novel small fluorescent moieties to facilitate their use as analytical tools in biological studies. This enhances the capabilities for chromatographic and analytical methods (Locke et al., 2004).

• Biomedical Applications of Chitin Derivatives : Chitosan and its derivatives, including chitooligosaccharides, are being explored for their potential in biomedical, pharmaceutical, and environmental applications due to their biocompatibility and non-toxic nature (Park & Kim, 2010).

Industrial and Environmental Applications

• Water-Soluble Chitosan for Environmental Use : Research has focused on improving the solubility of chitosan, using methods like the Maillard-type reaction. The resulting water-soluble chitosans have potential commercial applications, including environmental purposes (Chung et al., 2005).

• Chitooligosaccharides in Food Preservation : Chitooligosaccharides have been evaluated for their antioxidant activity in biological systems, suggesting their potential use as antioxidants in food preservation (Catalão et al., 2010).

• Utilization in Industrial Glucose Feedstock : Engineering Escherichia coli to facilitate efficient utilization of maltosaccharides like isomaltose and panose in industrial glucose feedstock demonstrates the potential industrial applications of maltosaccharides (Abe et al., 2016).